1-(4-Hydroxyphenyl)-3-oxocyclobutane-1-carboxylic acid

• Molecular Formula: C11H10O4
• Molecular Weight: 206.19 g/mol
• IUPAC Name: 1-(4-hydroxyphenyl)-3-oxocyclobutane-1-carboxylic acid
• InChI: InChI=1S/C11H10O4/c12-8-3-1-7(2-4-8)11(10(14)15)5-9(13)6-11/h1-4,12H,5-6H2,(H,14,15)
• InChI Key: PFRSKOSZSVHAHJ-UHFFFAOYSA-N
• Canonical SMILES: C1C(=O)CC1(C2=CC=C(C=C2)O)C(=O)O

Description

1-(4-Hydroxyphenyl)-3-oxocyclobutane-1-carboxylic acid is an organic compound characterized by a cyclobutane ring substituted with a hydroxyphenyl group and a carboxylic acid group

Preparation Methods

Synthetic Routes and Reaction Conditions: The synthesis of 1-(4-Hydroxyphenyl)-3-oxocyclobutane-1-carboxylic acid typically involves the cyclization of appropriate precursors under controlled conditions. One common method includes the reaction of 4-hydroxybenzaldehyde with malonic acid in the presence of a base to form the cyclobutane ring. The reaction conditions often require careful temperature control and the use of catalysts to ensure high yield and purity .

Industrial Production Methods: Industrial production of this compound may involve large-scale synthesis using similar reaction pathways but optimized for efficiency and cost-effectiveness. This includes the use of continuous flow reactors and advanced purification techniques to produce the compound in bulk quantities .

Chemical Reactions Analysis

Types of Reactions: 1-(4-Hydroxyphenyl)-3-oxocyclobutane-1-carboxylic acid undergoes various chemical reactions, including:

Oxidation: The hydroxyphenyl group can be oxidized to form quinones under the influence of oxidizing agents such as potassium permanganate.

Reduction: The carbonyl group in the cyclobutane ring can be reduced to an alcohol using reducing agents like sodium borohydride.

Substitution: The hydroxy group can participate in nucleophilic substitution reactions, forming ethers or esters depending on the reagents used.

Common Reagents and Conditions:

Oxidation: Potassium permanganate, dichromate.

Reduction: Sodium borohydride, lithium aluminum hydride.

Substitution: Alkyl halides, acyl chlorides.

Major Products:

Oxidation: Quinones.

Reduction: Alcohol derivatives.

Substitution: Ethers, esters.

Scientific Research Applications

1-(4-Hydroxyphenyl)-3-oxocyclobutane-1-carboxylic acid has several applications in scientific research:

Chemistry: Used as a building block in organic synthesis for the development of more complex molecules.

Biology: Investigated for its potential biological activities, including antimicrobial and antioxidant properties.

Medicine: Explored for its potential therapeutic effects, particularly in the development of new drugs targeting specific pathways.

Industry: Utilized in the production of polymers and other materials with specialized properties

Mechanism of Action

The mechanism by which 1-(4-Hydroxyphenyl)-3-oxocyclobutane-1-carboxylic acid exerts its effects involves interactions with various molecular targets. For instance, its antioxidant activity is attributed to the hydroxyphenyl group, which can scavenge free radicals and reduce oxidative stress. Additionally, the compound may interact with specific enzymes or receptors, modulating their activity and influencing biological pathways .

Comparison with Similar Compounds

4-Hydroxyphenylacetic acid: Shares the hydroxyphenyl group but differs in the structure of the carbon backbone.

Ferulic acid derivatives: Contain similar phenolic structures and exhibit comparable antioxidant properties

Uniqueness: 1-(4-Hydroxyphenyl)-3-oxocyclobutane-1-carboxylic acid is unique due to its cyclobutane ring, which imparts distinct chemical and physical properties.